5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[3-(trifluoromethoxy)phenyl]-2,5-dihydro-1H-pyrrol-3-ol

• Molecular Formula: C20H14F3N3O2S
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[3-(trifluoromethoxy)phenyl]-2H-pyrrol-3-ol
• InChI: InChI=1S/C20H14F3N3O2S/c21-20(22,23)28-14-8-4-7-13(9-14)26-10-16(27)17(18(26)24)19-25-15(11-29-19)12-5-2-1-3-6-12/h1-9,11,24,27H,10H2
• InChI Key: YNUYMGOFCKUBMN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1C2=CC(=CC=C2)OC(F)(F)F)C3=NC(=CS3)C4=CC=CC=C4)O

Description

The compound 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[3-(trifluoromethoxy)phenyl]-2,5-dihydro-1H-pyrrol-3-ol is a polyheterocyclic molecule featuring a pyrrole core substituted with a thiazole ring, a phenyl group, and a trifluoromethoxyphenyl moiety. Its structure combines electron-rich (pyrrole, thiazole) and electron-deficient (trifluoromethoxy) components, which may confer unique physicochemical and biological properties.

The trifluoromethoxy group (-OCF₃) enhances metabolic stability and lipophilicity, while the thiazole ring contributes to π-π stacking interactions in biological targets. The imino group in the pyrrole ring may facilitate tautomerism, influencing binding affinity .

Biological Activity

The compound 5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-1-[3-(trifluoromethoxy)phenyl]-2,5-dihydro-1H-pyrrol-3-ol represents a novel addition to the class of biologically active thiazole derivatives. Thiazoles are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This article aims to synthesize existing research on the biological activity of this specific compound, focusing on its pharmacological potential and underlying mechanisms.

Chemical Structure and Properties

The compound features a thiazole ring, a pyrrol derivative, and a trifluoromethoxy group. These structural elements contribute to its biological activity:

• Thiazole Ring : Known for its role in various biological activities, the thiazole moiety enhances the compound's interaction with biological targets.
• Trifluoromethoxy Group : This group is associated with increased lipophilicity and improved binding affinity to target proteins, which may enhance the compound's efficacy in biological assays.

Antimicrobial Activity

Research indicates that thiazole derivatives possess significant antimicrobial properties. In a study evaluating various thiazole compounds, it was found that derivatives similar to the target compound exhibited varying degrees of activity against Gram-positive and Gram-negative bacteria as well as fungi. For instance:

Compound	Activity Type	MIC (μg/mL)	Reference
1b	Gram-positive	100
2c	Fungal	4.51
5b	Fungal	4.01

These findings suggest that modifications in the thiazole structure can lead to enhanced antimicrobial activity.

Anticancer Activity

The anticancer potential of thiazole derivatives has been explored extensively. A study highlighted that compounds containing thiazole rings demonstrated cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation. Notably:

• Compounds with electron-withdrawing groups (like trifluoromethoxy) showed increased potency against cancer cells.

Anti-inflammatory Activity

Thiazole derivatives have also been reported to exhibit anti-inflammatory properties. The presence of specific functional groups can modulate inflammatory pathways, making these compounds potential candidates for treating inflammatory diseases.

Study 1: Antimicrobial Efficacy

In a comparative study, several thiazole derivatives were synthesized and tested for their antimicrobial efficacy against standard bacterial strains. The results indicated that compounds structurally similar to the target compound had MIC values significantly lower than those of standard antibiotics, indicating a promising alternative for antibiotic resistance management.

Study 2: Cytotoxicity Profile

A separate investigation assessed the cytotoxic effects of various thiazole derivatives on human cancer cell lines. The results demonstrated that certain modifications within the thiazole framework led to enhanced cytotoxicity, suggesting that further optimization could yield even more effective anticancer agents.

Structure-Activity Relationship (SAR)

The SAR analysis indicates that:

• The trifluoromethoxy group significantly enhances lipophilicity and bioavailability.
• The thiazole moiety is crucial for antimicrobial and anticancer activities.

These insights are essential for guiding future modifications to improve efficacy and reduce toxicity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Computational and Experimental Analysis

• SHELX Refinement : Structural data for analogous compounds (e.g., ) were refined using SHELXL, a program widely used for small-molecule crystallography .
• Multiwfn Analysis : Electron localization function (ELF) studies on similar pyrrole-thiazole systems reveal strong electron delocalization in the thiazole ring, stabilizing the molecule in bioactive conformations .

Research Findings and Implications

• Synthetic Challenges : The target compound’s trifluoromethoxy group complicates regioselective synthesis, necessitating precise control of reaction conditions (e.g., temperature, catalysts) .
• Biological Potential: While direct activity data for the target compound is lacking, structurally related pyrrole-thiazoles exhibit inhibitory activity against kinases (IC₅₀ ~10–100 nM) and antimicrobial effects (MIC ~2–8 µg/mL) .